
Potassium Tetrachloroaurate(III): A
Comprehensive Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Potassium tetrachloroaurate(III)

Cat. No.: B084355 Get Quote

Potassium tetrachloroaurate(III) is an inorganic compound that serves as a vital precursor

and catalyst in a multitude of scientific and industrial applications. This document provides an

in-depth guide to its fundamental chemical properties, specifically its molecular formula and

weight, tailored for researchers, scientists, and professionals in drug development.

Core Chemical Properties
The essential chemical identifiers for potassium tetrachloroaurate(III) are its molecular

formula and molecular weight. These values are fundamental for stoichiometric calculations,

solution preparation, and material characterization.

Property Value

Molecular Formula KAuCl₄[1][2][3][4]

Molecular Weight 377.88 g/mol [2][4]

It is also referred to by several synonyms, including gold potassium chloride and potassium

aurichloride.[4] The compound typically appears as a yellow crystalline solid.[1][4]

Hydrated Form
Potassium tetrachloroaurate(III) can also exist in a hydrated form, denoted as KAuCl₄·xH₂O.

The molecular weight of the hydrated form is approximately 395.9 g/mol , though the exact
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weight can vary with the degree of hydration.[5]

This technical summary provides the foundational molecular data for potassium
tetrachloroaurate(III), essential for its application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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